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Compound of Interest

Compound Name: 5-(Furan-2-yl)thiazole

Cat. No.: B15206441 Get Quote

Disclaimer: No specific safety data sheet (SDS) is currently available for 5-(Furan-2-
yl)thiazole. The following guidance is based on the known hazards of structurally similar

compounds, including furan and thiazole derivatives, and general best practices for handling

chemicals with unknown toxicity. It is imperative to treat this compound as potentially

hazardous.

Hazard Assessment and Precautionary Data
Given the absence of specific toxicological data for 5-(Furan-2-yl)thiazole, a conservative

approach to handling is essential. The hazard profile is inferred from its constituent furan and

thiazole moieties. Furan is a flammable liquid and is classified as a possible human carcinogen

that can cause organ damage.[1][2] Thiazole and its derivatives can be flammable, harmful if

swallowed, and cause skin and eye irritation.[3][4][5] Therefore, 5-(Furan-2-yl)thiazole should

be handled with care to avoid all routes of exposure.

For research chemicals with unknown hazards, it is prudent to assume they are hazardous and

to implement rigorous safety protocols.[6]

Precautionary Data from Structurally Similar Compounds:
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Hazard
Category

Furan
Thiazole
Derivatives
(General)

2-Acetylfuran
4-
Methylthiazole

Acute Toxicity

Harmful if

swallowed or

inhaled.[7]

Harmful if

swallowed.[3][8]

Toxic if

swallowed, in

contact with skin,

or if inhaled.[9]

[10][11]

Harmful if

swallowed.[3][8]

Skin

Corrosion/Irritatio

n

Causes skin

irritation.[7]

Causes skin

irritation.[3][12]

Causes skin

irritation.[11]

Causes skin

irritation.[3][12]

Eye

Damage/Irritation

Causes serious

eye irritation.[2]

Causes serious

eye irritation.[4]

[12]

Causes serious

eye damage.[10]

[13]

Causes serious

eye irritation.[3]

[12]

Carcinogenicity
May cause

cancer.[2][7]

No data

available.

No data

available.

No data

available.

Flammability

Extremely

flammable liquid

and vapor.[2][7]

Flammable liquid

and vapor.[3][4]

Combustible

material.[9]

Flammable liquid

and vapor.[3]

Operational Plan: Step-by-Step Handling
Procedures
This operational plan provides a step-by-step guide for the safe handling of 5-(Furan-2-
yl)thiazole from receipt to temporary storage.

2.1. Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield should be worn at all times.

Hand Protection: Nitrile or neoprene gloves are recommended.[6] Always inspect gloves for

integrity before use.

Body Protection: A flame-resistant lab coat is advised.
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Respiratory Protection: All handling of solid or solutions of 5-(Furan-2-yl)thiazole should be

conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

2.2. Engineering Controls:

Chemical Fume Hood: A properly functioning chemical fume hood is mandatory for all

operations involving this compound.[6]

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and have been recently tested.

2.3. Handling Protocol:

Preparation:

Designate a specific area within a chemical fume hood for handling 5-(Furan-2-
yl)thiazole.

Ensure the work area is clean and free of clutter.

Have all necessary equipment and reagents within the fume hood before starting.

Verify that a spill kit appropriate for flammable and potentially toxic materials is readily

available.

Weighing and Transfer:

If in solid form, handle as a fine powder. Tare a suitable container on a balance inside the

fume hood.

Carefully transfer the required amount of 5-(Furan-2-yl)thiazole to the tared container

using a spatula. Avoid generating dust.

If in liquid form, use a calibrated pipette or syringe for transfer.

Immediately and securely cap the stock container.

Dissolution:
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If preparing a solution, add the solvent to the container with the weighed 5-(Furan-2-
yl)thiazole slowly to avoid splashing.

Ensure the dissolution process is conducted entirely within the fume hood.

Storage:

Store 5-(Furan-2-yl)thiazole in a well-sealed, clearly labeled container. The label should

include the chemical name, date received, and a "Potentially Hazardous" warning.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[6]

Store in secondary containment to prevent the spread of material in case of a leak.[6]

Disposal Plan
Proper disposal of 5-(Furan-2-yl)thiazole and contaminated materials is crucial to ensure

safety and environmental protection.

Waste Collection:

Collect all waste containing 5-(Furan-2-yl)thiazole in a dedicated, labeled hazardous

waste container.

This includes excess solid or solution, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the chemical.

Waste Segregation:

Segregate the waste according to its physical state (solid or liquid) and the solvent used,

in accordance with your institution's hazardous waste management guidelines.

Labeling and Storage of Waste:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "5-(Furan-2-yl)thiazole," and any other components of the waste stream (e.g.,

solvent name).
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Store the waste container in a designated satellite accumulation area until it is collected by

the institution's environmental health and safety (EHS) department.

Spill Management:

In the event of a small spill within the fume hood, use an appropriate absorbent material

(e.g., vermiculite or a commercial spill kit) to contain and clean up the spill.

Place all contaminated absorbent material in the hazardous waste container.

For larger spills or spills outside of a fume hood, evacuate the area and contact your

institution's EHS department immediately.

Workflow and Logical Relationships
The following diagram illustrates the workflow for the safe handling of 5-(Furan-2-yl)thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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